Cas no 1804291-12-0 (4-Formyl-3-methoxyphenylhydrazine)

• Product Name: 4-Formyl-3-methoxyphenylhydrazine
• CAS No: 1804291-12-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4934525
• Update Time: 2025-10-24

4-Formyl-3-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-3-methoxyphenylhydrazine

• Inchi： 1S/C8H10N2O2/c1-12-8-4-7(10-9)3-2-6(8)5-11/h2-5,10H,9H2,1H3
• InChI Key： LSCNMKXSXXAWPD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C=O)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 4-Formyl-3-methoxyphenylhydrazine

4-Formyl-3-methoxyphenylhydrazine: An Overview of Its Structure, Synthesis, and Applications

4-Formyl-3-methoxyphenylhydrazine (CAS No. 1804291-12-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring with a formyl group and a methoxy group, which are connected to a hydrazine moiety. The combination of these functional groups imparts 4-Formyl-3-methoxyphenylhydrazine with a range of interesting properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-Formyl-3-methoxyphenylhydrazine is C₉H₁₁N₃O₂, and its molecular weight is 185.19 g/mol. The compound can be synthesized through various methods, but one of the most common approaches involves the reaction of 4-formyl-3-methoxyaniline with hydrazine hydrate. This reaction typically proceeds under mild conditions and yields high purity 4-Formyl-3-methoxyphenylhydrazine. The synthetic route is well-documented in the literature and has been optimized to improve yield and reduce by-products.

In the pharmaceutical industry, 4-Formyl-3-methoxyphenylhydrazine has shown promise as an intermediate in the synthesis of several drug candidates. Recent studies have explored its use in the development of novel antitumor agents and anti-inflammatory drugs. For example, researchers at the University of California, San Francisco, have reported that derivatives of 4-Formyl-3-methoxyphenylhydrazine exhibit potent cytotoxic activity against various cancer cell lines. These findings suggest that 4-Formyl-3-methoxyphenylhydrazine could serve as a valuable starting material for the development of new therapeutic agents.

Beyond pharmaceutical applications, 4-Formyl-3-methoxyphenylhydrazine has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, scientists at the Massachusetts Institute of Technology (MIT) have utilized 4-Formyl-3-methoxyphenylhydrazine as a building block in the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The physical properties of 4-Formyl-3-methoxyphenylhydrazine, such as its melting point and solubility, are crucial for its handling and storage. The compound is typically a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, while 4-Formyl-3-methoxyphenylhydrazine is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. Additionally, it is recommended to store 4-Formyl-3-methoxyphenylhydrazine in a cool, dry place away from strong oxidizers and acids.

The environmental impact of 4-Formyl-3-methoxyphenylhydrazine is another important consideration. While there are currently no specific environmental regulations governing its use, it is advisable to follow best practices for waste disposal and minimize its release into the environment. This includes proper containment and treatment of waste streams containing this compound.

In conclusion, 4-Formyl-3-methoxyphenylhydrazine (CAS No. 1804291-12-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an attractive intermediate for the development of new products and materials. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.